2-(1-((5-Methylthiophen-2-yl)sulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole

• IUPAC Name: 2-[1-(5-methylthiophen-2-yl)sulfonylpiperidin-3-yl]-5-thiophen-2-yl-1,3,4-oxadiazole
• InChI: InChI=1S/C16H17N3O3S3/c1-11-6-7-14(24-11)25(20,21)19-8-2-4-12(10-19)15-17-18-16(22-15)13-5-3-9-23-13/h3,5-7,9,12H,2,4,8,10H2,1H3
• InChI Key: RBXHRWXGKVPQOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)N2CCCC(C2)C3=NN=C(O3)C4=CC=CS4
• Molecular Formula: C16H17N3O3S3
• Molecular Weight: 395.5 g/mol

Description

2-(1-((5-Methylthiophen-2-yl)sulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C16H17N3O3S3 and its molecular weight is 395.51. The purity is usually 95%.
BenchChem offers high-quality 2-(1-((5-Methylthiophen-2-yl)sulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1-((5-Methylthiophen-2-yl)sulfonyl)piperidin-3-yl)-5-(thiophen-2-yl)-1,3,4-oxadiazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds bearing the 1,3,4-oxadiazole moiety, including derivatives related to the specified compound, have been synthesized and evaluated for various biological activities. For instance, Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzylsulfides and screened them against butyrylcholinesterase (BChE) enzyme, demonstrating potential biological activities and highlighting the importance of amino acid residues in ligand stabilization within the active sites of human BChE protein (Khalid et al., 2016).

Anticancer Activity

Rehman et al. (2018) focused on the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as anticancer agents. Their study presented compounds with low IC50 values, suggesting strong anticancer activity relative to a reference compound, doxorubicin (Rehman et al., 2018).

Antibacterial Study

Another study by Khalid et al. (2016) synthesized N-substituted derivatives of a compound closely related to the specified chemical, showing moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Antibacterial and Anticancer Properties

Further research into the derivatives of 1,3,4-oxadiazole has also highlighted their potential in treating diseases like Alzheimer's, showcasing the chemical's versatility and importance in medicinal chemistry and drug design (Rehman et al., 2018).